Cas no 568577-85-5 (5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE)
568577-85-5 structure
Product Name:5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE
CAS No:568577-85-5
MF:C10H7ClOS
MW:210.679980516434
CID:841339
PubChem ID:2794644
Update Time:2025-04-19
5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE
- 5-METHYL-BENZO[B]THIOPHENE-2-CARBONYL CHLORIDE
- AC1MDRKH
- AG-G-00026
- CTK5A5807
- KB-197972
- SBB031623
-
- MDL: MFCD04968793
- Inchi: 1S/C10H7ClOS/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5H,1H3
- InChI Key: RSDZRBLRCRNYRU-UHFFFAOYSA-N
- SMILES: ClC(C1=CC2C=C(C)C=CC=2S1)=O
Computed Properties
- Exact Mass: 209.99100
- Monoisotopic Mass: 209.9906137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 3.58870
5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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